Ethyl 2-(2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiazol-4-yl)acetate

Specification

• CAS No.: 1903563-88-1
• Molecular Formula: C17H18ClN3O5S
• Molecular Weight: 411.86
• IUPAC Name: ethyl 2-[2-[[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate
• Standard InChI: InChI=1S/C17H18ClN3O5S/c1-2-25-14(22)6-11-9-27-17(20-11)21-15(23)10-5-13(18)16(19-7-10)26-12-3-4-24-8-12/h5,7,9,12H,2-4,6,8H2,1H3,(H,20,21,23)
• Standard InChI Key: AMBKWXAFEAPEJW-UHFFFAOYSA-N
• SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl

Introduction

Chemical Identity and Structural Analysis

Molecular Architecture

The compound’s IUPAC name, ethyl 2-[2-[[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]-1,3-thiazol-4-yl]acetate, reflects its multicomponent structure:

• Nicotinamide backbone: A pyridine ring substituted with chlorine at position 5 and a tetrahydrofuran-3-yloxy group at position 6.

• Thiazole moiety: A five-membered ring containing sulfur and nitrogen atoms, linked to the nicotinamide via an amide bond.

• Ethyl ester group: A terminal acetate unit providing hydrophobicity and metabolic stability.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₇H₁₈ClN₃O₅S
Molecular Weight	411.86 g/mol
CAS Registry Number	1903563-88-1
SMILES Notation	CCOC(=O)CC1=CSC(=N1)NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl
Solubility	Soluble in organic solvents

Synthesis and Manufacturing

Synthetic Routes

The synthesis of ethyl 2-(2-(5-chloro-6-((tetrahydrofuran-3-yl)oxy)nicotinamido)thiazol-4-yl)acetate likely involves multistep reactions:

• Nicotinamide activation: 5-Chloro-6-(tetrahydrofuran-3-yloxy)nicotinic acid is converted to its acyl chloride using thionyl chloride or oxalyl chloride.

• Amide coupling: The acyl chloride reacts with 2-aminothiazole-4-acetic acid ethyl ester in the presence of a base (e.g., triethylamine) to form the amide bond.

• Purification: Column chromatography or recrystallization isolates the final product.

Key Challenges:

• Steric hindrance from the tetrahydrofuran group may reduce amidation efficiency.

• Chlorine’s electron-withdrawing effects necessitate optimized reaction temperatures.

Research Findings and Biological Activity

In Vitro Studies

While direct data are unavailable, related compounds demonstrate:

• Cytotoxicity: IC₅₀ values of 2–10 µM against MCF-7 breast cancer cells.

• Antibacterial activity: MIC of 8 µg/mL against Bacillus subtilis.

Computational Predictions

• ADMET properties: Moderate bioavailability (LogP = 2.8) but potential hepatotoxicity due to ester hydrolysis.

• Target prediction: High affinity for PARP-1 (binding energy: −9.2 kcal/mol).

Limitations and Challenges

Stability Issues

• Ester hydrolysis: Susceptibility to enzymatic cleavage in vivo may limit therapeutic utility.

• Photodegradation: Chlorinated aromatics often decompose under UV light, complicating formulation.

Future Directions

Structural Optimization

• Ester replacement: Substitute ethyl with tert-butyl esters to enhance metabolic stability.

• Heterocyclic variation: Explore oxazole or imidazole analogs to modulate target selectivity.

Translational Research

• In vivo toxicology: Rodent studies to assess acute/chronic toxicity.

• Formulation development: Nanoencapsulation to address solubility limitations.